Cas no 2172558-69-7 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidothian-4-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidothian-4-yl}acetic acid
• CAS No: 2172558-69-7
• MF: C₂₆H₃₀N₂O₆S
• MW: 498.591206073761
• CID: 6415352
• PubChem ID: 165564866
• Update Time: 2025-06-13

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidothian-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidothian-4-yl}acetic acid
• 2172558-69-7
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]thian-4-yl}acetic acid
• EN300-1552149

• Inchi： 1S/C26H30N2O6S/c1-33-22(24(31)28-26(14-23(29)30)10-12-35-13-11-26)15-27-25(32)34-16-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,21-22H,10-16H2,1H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： ROXYHPUWFOIBQK-UHFFFAOYSA-N
• SMILES： S1CCC(CC(=O)O)(CC1)NC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)=O

Computed Properties

• Exact Mass: 498.18245785g/mol
• Monoisotopic Mass: 498.18245785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 139Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidothian-4-yl}acetic acid

Comprehensive Overview of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidothian-4-yl}acetic acid (CAS No. 2172558-69-7)

The compound 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidothian-4-yl}acetic acid (CAS No. 2172558-69-7) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and industries increasingly seek this compound due to its role in developing novel therapeutics, particularly in the fields of oncology, neurology, and immunology.

One of the most frequently asked questions about CAS No. 2172558-69-7 revolves around its applications in drug discovery. The Fmoc-protected amino acid derivative is critical for constructing complex peptides with high precision, a process essential for creating targeted therapies. Recent advancements in AI-driven drug design have further amplified demand for such building blocks, as computational models require high-purity intermediates to validate hypothetical compounds. This synergy between synthetic chemistry and artificial intelligence underscores the compound's relevance in modern research.

From a technical perspective, the 2-methoxypropanamidothian-4-yl acetic acid moiety provides exceptional stability during peptide elongation, minimizing side reactions. This attribute is particularly valued in automated peptide synthesizers, where yield optimization is paramount. Laboratories focusing on green chemistry also appreciate its compatibility with environmentally friendly solvents, aligning with global sustainability trends. Notably, the compound's CAS registry number (2172558-69-7) serves as a crucial identifier for regulatory compliance and material safety documentation.

The rising interest in personalized medicine has positioned 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidothian-4-yl}acetic acid as a key enabler for bespoke therapeutic peptides. Its ability to facilitate rapid iteration of peptide sequences addresses the growing need for patient-specific treatments. Furthermore, its role in bioconjugation techniques—essential for antibody-drug conjugates (ADCs)—has been highlighted in recent publications, making it a hot topic in biopharmaceutical forums.

Storage and handling protocols for this compound often generate queries among new researchers. While not classified as hazardous, the Fmoc-protected derivative requires anhydrous conditions at -20°C to prevent degradation. Such precautions ensure optimal performance in peptide coupling reactions, a detail frequently emphasized in laboratory best practice guides. Suppliers typically provide technical bulletins detailing its solubility profile (notably in DMF and DCM) and compatibility with common resin systems.

Innovations in high-throughput screening have created ancillary demand for CAS 2172558-69-7, as pharmaceutical companies seek to expand their libraries of peptide-based candidates. The compound's reliable coupling efficiency makes it indispensable for parallel synthesis platforms. Concurrently, academic groups investigating protein-protein interactions utilize this building block to create precise molecular probes, demonstrating its versatility beyond traditional drug development pipelines.

Analytical chemists emphasize the importance of HPLC and LC-MS characterization for batches of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidothian-4-yl}acetic acid, given its role in critical research applications. Purity thresholds exceeding 98% are typically mandated, with stringent controls on enantiomeric excess to ensure reproducible results. These quality parameters feature prominently in GMP-compliant manufacturing discussions, particularly for preclinical peptide APIs.

Emerging applications in nanotechnology have revealed unexpected utility for this compound. Its amphiphilic properties enable precise functionalization of drug delivery nanoparticles, a discovery that has spurred patent activity in the targeted drug delivery sector. This cross-disciplinary potential makes 2172558-69-7 a compound of interest for materials scientists alongside traditional biochemistry researchers.

The synthesis of Fmoc-amino acid derivatives like this compound continues to evolve, with recent literature describing improved catalytic methods for introducing the methoxypropanamido moiety. These process innovations address cost-efficiency concerns without compromising the exceptional stereochemical integrity that makes this building block indispensable for chiral peptide synthesis.

As the pharmaceutical industry shifts toward continuous manufacturing, the reliable supply chain for CAS No. 2172558-69-7 becomes increasingly strategic. Procurement specialists emphasize the need for validated alternative synthesis routes to mitigate supply risks, especially given the compound's role in producing clinical-stage peptide candidates. This business continuity aspect features prominently in life science supply chain analyses.